Cas no 74681-69-9 (2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)-)

• Product name: 2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)-
• CAS No: 74681-69-9
• MF: C₈H₁₀F₃NO₂
• MW: 209.1657
• CID: 557002
• PubChem ID: 13294160

2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)-
• 2H-Azepin-2-one,hexahydro-1-(trifluoroacetyl)- (9CI)
• 1-(2,2,2-trifluoroacetyl)azepan-2-one
• DTXSID30535330
• 1-(Trifluoroacetyl)azepan-2-one
• 74681-69-9

• Inchi： InChI=1S/C8H10F3NO2/c9-8(10,11)7(14)12-5-3-1-2-4-6(12)13/h1-5H2
• InChI Key： QBSPKKRYZNUYKW-UHFFFAOYSA-N
• SMILES： C1CCC(=O)N(CC1)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 209.0664
• Monoisotopic Mass: 209.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38